1,2-Dihydro-1,1-dimethylnaphthalene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 1,1-dimethyl-2H-naphthalene
• InChI: InChI=1S/C12H14/c1-12(2)9-5-7-10-6-3-4-8-11(10)12/h3-8H,9H2,1-2H3
• InChI Key: NLZXHRIIPLQJIX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=CC2=CC=CC=C21)C

Description

1,2-Dihydro-1,1-dimethylnaphthalene is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Raw Material for Fine Chemicals

1,2-Dihydro-1,1-dimethylnaphthalene serves as a precursor for various fine chemicals. Its derivatives are utilized in the production of:

• Fluorescent Dyes : The compound can be modified to produce fluorescent agents used in textiles and plastics.
• Pharmaceutical Intermediates : It is involved in synthesizing biologically active compounds such as antitumor agents and anti-inflammatory drugs.

Polymer Production

The compound is also employed in the synthesis of high-performance polymers. Its structural properties make it suitable for:

• Polymeric Materials : Used as a building block in producing polyesters and polyamides with enhanced thermal stability and mechanical properties.
• Resins : this compound is used in formulating resins that exhibit superior adhesion and durability.

Case Study 1: Use in Drug Development

A notable application of this compound is its role in drug development. Research has demonstrated that modifications of this compound can lead to promising antitumor agents. For instance, studies indicate that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines, highlighting its potential as a lead compound in oncology research .

Case Study 2: Environmental Applications

The compound has been studied for its potential use in environmental remediation. Its ability to interact with various pollutants makes it a candidate for developing adsorbents that can capture harmful substances from water sources. Research shows that this compound can effectively bind to heavy metals and organic pollutants due to its hydrophobic nature .

Synthesis routes and methods

Procedure details

A mixture of 1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthol (9.6 g, 54.5 mmoles) in 20% aqueous oxalic acid was stirred and heated to reflux for 5 hours. After cooling, the reaction mixture was diluted with one volume of water and then extracted with one volume of ether. The aqueous layer was extracted again with one volume of ethyl acetate and the combined organic phases were dried over magnesium sulfate, filtered, and evaporated under reduced pressure to leave an oil which was purified using silica gel column chromatography, eluting with ethyl acetate:hexane (0.1:49.9) to give 1,2-dihydro-1,1-dimethylnaphthalene as a colorless oil. (4.76 g, 55%).